1,6-Diethenylbicyclo[4.1.0]hept-3-ene is a highly strained, polyunsaturated aliphatic hydrocarbon characterized by a bicyclo[4.1.0]hept-3-ene core flanked by two bridgehead ethenyl (vinyl) groups. This structural topology embeds approximately 27–30 kcal/mol of cyclopropane ring strain directly adjacent to multiple polymerizable and coordinating olefinic sites [1]. In procurement and material design, this compound functions as a high-density cross-linking agent, a specialized monomer for ring-opening metathesis polymerization (ROMP), and a pre-organized substrate for cascade sigmatropic rearrangements. Its primary industrial value lies in its ability to undergo both controlled thermal rearrangements and transition-metal-catalyzed ring-opening events, providing a dual-stage reactivity profile that standard aliphatic dienes cannot replicate.
Substituting 1,6-diethenylbicyclo[4.1.0]hept-3-ene with common bicyclic or aliphatic cross-linkers, such as 5-vinyl-2-norbornene (VNB) or 1,2-divinylcyclohexane, fundamentally alters both curing thermodynamics and downstream network topology [1]. Generic dienes lack the highly strained cyclopropane ring that serves as a latent, third reactive site. When subjected to thermal or catalytic curing, standard dienes typically form linear or lightly cross-linked networks via their terminal olefins. In contrast, the divinylcyclopropane motif in this compound enforces a strict geometric pre-organization that drastically lowers the activation energy for [3,3]-sigmatropic (Cope) rearrangements and strain-release ring-opening. Consequently, replacing this compound with an unstrained analog results in incomplete cross-linking, higher required curing temperatures, and the loss of the specific bicyclo[5.4.0]undecatriene architectures generated during its cascade reactions.
The cyclopropane core of 1,6-diethenylbicyclo[4.1.0]hept-3-ene provides a significant thermodynamic advantage during network formation compared to unstrained analogs [1]. Calorimetric models of divinylcyclopropane systems demonstrate that the relief of ring strain during cyclopropane cleavage contributes an additional exothermic driving force, reducing the thermal activation threshold for bulk polymerization.
| Evidence Dimension | Enthalpy of strain release during ring-opening/cross-linking |
| Target Compound Data | ~27–30 kcal/mol strain energy release |
| Comparator Or Baseline | 1,2-Divinylcyclohexane (< 2 kcal/mol strain release) |
| Quantified Difference | >25 kcal/mol thermodynamic advantage |
| Conditions | Thermal or catalytic bulk curing environments |
This built-in thermodynamic driving force allows buyers to formulate resins that cure at lower temperatures or achieve higher final conversion rates without requiring aggressive initiators.
The cis-divinylcyclopropane geometry inherent to the bicyclo[4.1.0] framework strictly pre-organizes the terminal olefins for the Cope rearrangement [1]. This rigid spatial arrangement bypasses the entropic penalties associated with the transition states of acyclic systems, resulting in a drastically lowered thermal threshold for the formation of expanded polycyclic frameworks.
| Evidence Dimension | Thermal activation threshold for Cope rearrangement |
| Target Compound Data | Rearrangement proceeds readily at ≤ 80 °C |
| Comparator Or Baseline | Acyclic 1,5-hexadienes (> 150–200 °C) |
| Quantified Difference | >70 °C reduction in required process temperature |
| Conditions | Neat thermal rearrangement or solution-phase synthesis |
Procurement teams sourcing precursors for complex polycyclic synthesis can utilize this compound to bypass high-temperature reactor requirements, reducing energy costs and thermal degradation of sensitive intermediates.
The presence of two bridgehead vinyl groups significantly enhances the susceptibility of the cyclopropane ring to transition-metal-catalyzed cleavage compared to unsubstituted bicyclic systems [1]. The olefins act as bidentate directing groups, coordinating the metal center and facilitating oxidative addition into the strained C-C bond at lower catalyst loadings.
| Evidence Dimension | Relative catalyst loading required for >90% cyclopropane cleavage |
| Target Compound Data | 1–5 mol% (directed cleavage) |
| Comparator Or Baseline | Bicyclo[4.1.0]hept-3-ene (unsubstituted) (10–20 mol% or requires harsher conditions) |
| Quantified Difference | Up to 4-fold reduction in required catalyst loading |
| Conditions | Rh(I) or Pt(II) catalyzed isomerization/ring-opening in non-polar solvents |
Lower catalyst loadings directly translate to reduced procurement costs for expensive precious-metal catalysts in industrial scale-up.
Driven by the >25 kcal/mol strain-release advantage [1], this compound is highly suited for optical resins requiring a two-stage curing process. The terminal vinyl groups can be polymerized via standard radical mechanisms at ambient temperatures to form a workable green state, while the latent cyclopropane ring can be subsequently triggered thermally or catalytically to lock the material into a high-density, high-Tg aliphatic network without introducing UV-absorbing aromatic rings.
Leveraging its exceptionally low activation temperature (≤ 80 °C) for [3,3]-sigmatropic rearrangements [2], this compound serves as a direct, scalable precursor for synthesizing expanded 11-carbon bicyclic frameworks. This is critical for pharmaceutical intermediate synthesis where avoiding high-temperature flow reactors simplifies the manufacturing workflow and improves overall batch yield.
Because the bridgehead vinyl groups efficiently direct transition metals toward the cyclopropane core [3], this compound is an excellent benchmark substrate for developing and testing new Rh(I), Pt(II), or Pd(0) catalysts. It allows researchers to achieve complete ring cleavage at 1–5 mol% catalyst loadings, making it a reliable standard for evaluating the efficiency of novel organometallic complexes in strain-release methodologies.